![molecular formula C15H18O4 B1236836 (3R,3aR,4R,9aS,9bR)-4-hydroxy-3,6,9-trimethyl-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione](/img/structure/B1236836.png)
(3R,3aR,4R,9aS,9bR)-4-hydroxy-3,6,9-trimethyl-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione
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Overview
Description
(3R,3aR,4R,9aS,9bR)-4-hydroxy-3,6,9-trimethyl-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione is a natural product found in Tanacetum microphyllum with data available.
Scientific Research Applications
Crystallographic Analysis and Molecular Structure
- Title Compound Analysis : The compound exhibits interesting molecular structures, such as intramolecular hydrogen bonding, which could be significant for understanding molecular interactions and configurations in similar chemical compounds (Penthala et al., 2014).
Derivatives and Variants
- Pseudoguaianolide Peruvin : This derivative showcases distinct molecular conformations that are crucial for studies in organic chemistry and pharmaceutical applications (Fronczek, 2002).
- 11β,13-Dihydrolactucin-8-O-acetate Hemihydrate : Offers insights into the crystal structure of sesquiterpene lactone molecules, beneficial for drug design and natural product synthesis (Fronczek et al., 2009).
Potential Therapeutic Applications
- Sesquiterpene Lactones : The study of these compounds, closely related to the title compound, is significant in medicinal chemistry for developing new therapeutic agents (López-Rodríguez et al., 2009).
Chemical Reactions and Synthesis
- Cyclical Oxalyl Compounds : Research into reactions involving similar compounds is fundamental for developing new synthetic pathways in organic chemistry (Kollenz et al., 1972).
- Extraction Techniques : Studies on extracting similar compounds from solutions provide valuable methods for isolation and purification in chemical engineering (Uslu, 2012).
properties
Molecular Formula |
C15H18O4 |
---|---|
Molecular Weight |
262.3 g/mol |
IUPAC Name |
(3R,3aR,4R,9aS,9bR)-4-hydroxy-3,6,9-trimethyl-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione |
InChI |
InChI=1S/C15H18O4/c1-6-4-10(17)13-8(3)15(18)19-14(13)12-7(2)5-9(16)11(6)12/h5,8,10,12-14,17H,4H2,1-3H3/t8-,10-,12+,13-,14-/m1/s1 |
InChI Key |
YMUOZXZDDBRJEP-YKMKITBRSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2[C@@H](CC(=C3[C@@H]([C@H]2OC1=O)C(=CC3=O)C)C)O |
Canonical SMILES |
CC1C2C(CC(=C3C(C2OC1=O)C(=CC3=O)C)C)O |
synonyms |
austricin desacetylmatricarin hydroxyachillin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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